Cas no 1806733-78-7 (4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid)
4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid
-
- Inchi: 1S/C8H5F3N2O6/c9-8(10,11)19-5-2-4(14)7(13(17)18)3(12-5)1-6(15)16/h2H,1H2,(H,12,14)(H,15,16)
- InChI Key: JALQBPXOTNPTFO-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C(=C(CC(=O)O)N1)[N+](=O)[O-])=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 502
- XLogP3: 1
- Topological Polar Surface Area: 121
4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098790-1g |
4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid |
1806733-78-7 | 97% | 1g |
$1,475.10 | 2022-03-31 |
4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid
Comprehensive Overview of 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806733-78-7)
4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806733-78-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and trifluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with acetic acid and hydroxy substituents, makes it a versatile intermediate for synthesizing bioactive molecules.
In recent years, the demand for fluorinated compounds like 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid has surged due to their enhanced metabolic stability and lipophilicity, which are critical for developing new-generation therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The trifluoromethoxy group in this compound is a key feature, often associated with improved bioavailability and binding affinity in drug candidates.
The synthesis and applications of CAS No. 1806733-78-7 align with current trends in green chemistry and sustainable synthesis. As industries prioritize environmentally friendly processes, this compound's potential for catalytic transformations and low-waste production methods has become a focal point. Its relevance extends to agrochemical innovation, where nitro-substituted pyridines are explored for their pesticidal and herbicidal properties.
From a structural-activity relationship perspective, the 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid scaffold offers opportunities for molecular optimization. Its electron-withdrawing groups influence reactivity, making it a candidate for click chemistry and bioconjugation techniques. These attributes are particularly valuable in proteomics and diagnostic reagent development, where precision and stability are paramount.
In summary, 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806733-78-7) represents a cutting-edge compound at the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with rising interest in fluorinated intermediates, position it as a critical component in advancing life sciences and industrial research.
1806733-78-7 (4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)